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Compound of Interest

Compound Name: Tianagliflozin

Cat. No.: B611370

Essential Safety and Handling Guide for
Tianagliflozin

Disclaimer: No specific Safety Data Sheet (SDS) for Tianagliflozin was publicly available at
the time of this writing. The following guidance is based on safety data for the structurally and
functionally similar SGLT2 inhibitor, Canagliflozin, and general best practices for handling
potent Active Pharmaceutical Ingredients (APIs) in a laboratory setting. Researchers must
perform a risk assessment for their specific use case and consult their institution's
Environmental Health and Safety (EHS) department.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tianagliflozin. It offers procedural steps for safe
operations and disposal, aiming to be a preferred source for laboratory safety and chemical
handling.

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the primary defense against exposure to potent
compounds like Tianagliflozin. The following table summarizes the required PPE for various
laboratory operations involving this compound.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b611370?utm_src=pdf-interest
https://www.benchchem.com/product/b611370?utm_src=pdf-body
https://www.benchchem.com/product/b611370?utm_src=pdf-body
https://www.benchchem.com/product/b611370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

Respiratory

Operation Eye Protection Hand Protection  Body Protection .
Protection
o Safety glasses o N95 or P100
Weighing and o ) Nitrile gloves ) )
. ) with side shields ) respirator (in a
Aliguoting (Dry ] (double-gloving Laboratory coat ]
or chemical ventilated
Powder) recommended)
splash goggles enclosure)
) Not generally
) Chemical splash -
Solution o required if
) goggles or face Nitrile gloves Laboratory coat )
Preparation ) handled in a
shield
fume hood
Cell Culture/In o Not generally
] Safety glasses Nitrile gloves Laboratory coat ]
Vitro Assays required
Chemical splash Heavy-duty nitrile  Impermeable
_ N95 or P100
Spill Cleanup goggles and face  or butyl rubber gown or )
, respirator
shield gloves coveralls

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

2.1. Weighing and Aliquoting Solid Tianagliflozin:

» Preparation: Designate a specific area for handling potent compounds. Ensure a chemical
fume hood or a ventilated balance enclosure is used.[1] Gather all necessary equipment,

including spatulas, weigh boats, and pre-labeled storage vials.

e Gowning: Don the appropriate PPE as specified in the table above.

e Weighing: Carefully weigh the desired amount of Tianagliflozin powder in a ventilated

enclosure to prevent inhalation of airborne particles.[1] Use anti-static weigh boats if

necessary.

 Aliquoting: Transfer the weighed powder to appropriately labeled vials.
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o Cleaning: Decontaminate all surfaces and equipment after use. (See Section 3: Spill and
Decontamination Plan).

e Doffing PPE: Remove PPE in the reverse order it was put on, ensuring not to touch the
outside of contaminated items. Dispose of single-use PPE as hazardous waste.

2.2. Preparing Tianagliflozin Solutions:

Preparation: Conduct all solution preparation within a certified chemical fume hood.[1]
o Gowning: Wear the appropriate PPE for handling solutions.

o Dissolving: Add the solvent to the vial containing the pre-weighed Tianagliflozin. Cap the
vial securely and mix by vortexing or gentle agitation until the solid is fully dissolved.

o Transferring: Use a calibrated pipette to transfer the solution as needed.

» Cleaning and Disposal: Decontaminate the work area and dispose of all contaminated
materials as outlined in the disposal plan.

Spill and Decontamination Plan

Immediate and correct response to a spill is critical to prevent exposure.

3.1. Spill Kit Contents:

A dedicated spill kit for potent compounds should be readily accessible and include:

e Two pairs of chemotherapy-rated gloves

Impermeable gown and shoe covers

Face shield and safety goggles

N95 or higher respirator

Absorbent pads or pillows

Disposable scoop and scraper
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e Hazardous waste disposal bags with labels

o Detergent solution and water for cleaning

3.2. Spill Cleanup Protocol:

Evacuate and Secure: Alert others in the area and restrict access to the spill zone.
Don PPE: Put on all the PPE from the spill kit.

Contain the Spill:

o For Powders: Gently cover the spill with wetted absorbent pads to avoid generating dust.

[2]

o For Liquids: Surround the spill with absorbent material, then cover the spill itself, working
from the outside in.[2]

Collect Waste: Use a scoop and scraper to carefully transfer the absorbed material and any
broken glass into a designated hazardous waste bag.[2]

Decontaminate: Clean the spill area three times with a detergent solution, followed by a
water rinse.[3]

Dispose of PPE: Place all used cleaning materials and PPE into the hazardous waste bag.
Seal the bag and place it inside a second hazardous waste bag.

Report: Report the spill to the laboratory supervisor and the institutional EHS department.

Disposal Plan

Proper disposal of Tianagliflozin and associated waste is essential to prevent environmental
contamination.

» Solid Waste: All solid waste, including unused Tianagliflozin powder, contaminated weigh
boats, pipette tips, and PPE, should be collected in a clearly labeled hazardous waste
container.
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» Liquid Waste: Unused solutions of Tianagliflozin should be collected in a designated
hazardous liquid waste container. Do not pour down the drain.

o Disposal Vendor: All hazardous waste must be disposed of through the institution's certified
hazardous waste management vendor. Follow all local, state, and federal regulations for

chemical waste disposal.
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Caption: Workflow for the safe handling of Tianagliflozin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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